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Introduction ChemR23, also known as chemokine-like receptor 1 (CMKLR1), is a G protein-

coupled receptor (GPCR) that plays a significant role in regulating inflammation, immune cell

migration, and adipogenesis.[1] It is activated by two primary ligands: the protein chemerin and

the lipid mediator resolvin E1 (RvE1).[1][2] Chemerin typically acts as a chemoattractant for

immune cells like macrophages and dendritic cells, while RvE1 is involved in the resolution of

inflammation.[1][3] Given its dual role in both initiating and resolving inflammatory responses,

the chemerin/ChemR23 signaling pathway is an attractive target for therapeutic development in

chronic inflammatory diseases, metabolic disorders, and cancer.[2][4]

Quantitative real-time reverse transcription PCR (qRT-PCR) is a highly sensitive and specific

method for the precise quantification of mRNA levels.[5][6] This application note provides a

detailed protocol for measuring the mRNA expression of ChemR23 in various biological

samples, a crucial step in understanding its regulation under different physiological and

pathological conditions.[5]

ChemR23 Signaling Pathway Overview
ChemR23 is a versatile receptor whose activation can lead to either pro-inflammatory or pro-

resolving outcomes depending on the ligand.[2] The binding of its primary ligand, chemerin, to

ChemR23 activates a Gi protein-coupled pathway.[3] This activation leads to the inhibition of
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adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[7] Concurrently,

the signaling cascade triggers an increase in intracellular calcium (Ca2+) release and the

phosphorylation of mitogen-activated protein kinases (MAPKs) such as ERK1/2.[4][8] These

downstream events ultimately influence cellular responses, including chemotaxis of immune

cells to inflammatory sites.[4][8]
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Phase 1: RNA Preparation

Phase 2: cDNA Synthesis

Phase 3: qPCR & Analysis

1. Sample Collection
(Cells or Tissue)

2. Total RNA Isolation

3. DNase Treatment (Optional but Recommended)

4. RNA Quantification & Quality Check
(e.g., NanoDrop, Bioanalyzer)

5. Reverse Transcription
(RNA -> cDNA)

6. Prepare qPCR Reaction Mix

7. Real-Time PCR Amplification

8. Data Analysis
(Relative Quantification - ΔΔCt)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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